3-(3-Methoxypropyl)-5-[(3-methyl-2-thienyl)methylene]-1,3-thiazolidine-2,4-dione

• Molecular Formula: C13H15NO3S2
• Molecular Weight: 297.4 g/mol
• IUPAC Name: (5E)-3-(3-methoxypropyl)-5-[(3-methylthiophen-2-yl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C13H15NO3S2/c1-9-4-7-18-10(9)8-11-12(15)14(13(16)19-11)5-3-6-17-2/h4,7-8H,3,5-6H2,1-2H3/b11-8+
• InChI Key: KKUMSOLZXBAQEX-DHZHZOJOSA-N
• Isomeric SMILES: CC1=C(SC=C1)/C=C/2\C(=O)N(C(=O)S2)CCCOC
• SMILES: CC1=C(SC=C1)C=C2C(=O)N(C(=O)S2)CCCOC

Description

3-(3-Methoxypropyl)-5-[(3-methyl-2-thienyl)methylene]-1,3-thiazolidine-2,4-dione, also known as MG-132, is a proteasome inhibitor that has been extensively studied in the field of biochemistry and molecular biology. The compound is commonly used in laboratory experiments to study the mechanisms of protein degradation and to investigate the role of the proteasome in various cellular processes.

Scientific Research Applications

3-(3-Methoxypropyl)-5-[(3-methyl-2-thienyl)methylene]-1,3-thiazolidine-2,4-dione has been widely used in scientific research to investigate the role of the proteasome in various cellular processes. The compound is commonly used to inhibit the proteasome and study the effects of protein degradation on cellular function. It has been used in studies of cancer, neurodegenerative diseases, and autoimmune disorders, among others. 3-(3-Methoxypropyl)-5-[(3-methyl-2-thienyl)methylene]-1,3-thiazolidine-2,4-dione has also been used in studies of protein-protein interactions, protein folding, and protein trafficking.

Mechanism of Action

The mechanism of action of 3-(3-Methoxypropyl)-5-[(3-methyl-2-thienyl)methylene]-1,3-thiazolidine-2,4-dione involves the inhibition of the proteasome, a large protein complex responsible for the degradation of intracellular proteins. The compound binds to the active site of the proteasome and prevents the degradation of ubiquitinated proteins, leading to an accumulation of misfolded and damaged proteins in the cell. This accumulation can lead to cell death or dysfunction, depending on the cellular context.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(3-Methoxypropyl)-5-[(3-methyl-2-thienyl)methylene]-1,3-thiazolidine-2,4-dione depend on the cellular context and the specific proteins being targeted. In general, the compound has been shown to induce apoptosis and cell cycle arrest in cancer cells, and to protect neurons from oxidative stress and excitotoxicity. 3-(3-Methoxypropyl)-5-[(3-methyl-2-thienyl)methylene]-1,3-thiazolidine-2,4-dione has also been shown to modulate the immune response and to inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(3-Methoxypropyl)-5-[(3-methyl-2-thienyl)methylene]-1,3-thiazolidine-2,4-dione is its ability to selectively inhibit the proteasome, allowing researchers to study the effects of protein degradation on cellular function. The compound is also relatively easy to synthesize and purify, making it accessible to a wide range of researchers. However, 3-(3-Methoxypropyl)-5-[(3-methyl-2-thienyl)methylene]-1,3-thiazolidine-2,4-dione has some limitations, including its potential toxicity and off-target effects. Researchers must be careful to use appropriate concentrations and controls to ensure that the observed effects are specific to proteasome inhibition.

Future Directions

There are many potential future directions for research on 3-(3-Methoxypropyl)-5-[(3-methyl-2-thienyl)methylene]-1,3-thiazolidine-2,4-dione. One area of interest is the development of more selective proteasome inhibitors that target specific subunits or functions of the proteasome. Another area of interest is the use of 3-(3-Methoxypropyl)-5-[(3-methyl-2-thienyl)methylene]-1,3-thiazolidine-2,4-dione in combination with other drugs or therapies to enhance their efficacy or reduce toxicity. Finally, there is ongoing research into the role of the proteasome in various cellular processes, and the use of 3-(3-Methoxypropyl)-5-[(3-methyl-2-thienyl)methylene]-1,3-thiazolidine-2,4-dione in these studies will continue to provide valuable insights into the mechanisms of protein degradation and cellular function.

Synthesis Methods

3-(3-Methoxypropyl)-5-[(3-methyl-2-thienyl)methylene]-1,3-thiazolidine-2,4-dione can be synthesized using a combination of organic chemistry techniques, including the condensation of 3-methyl-2-thiophene carboxaldehyde with 3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione in the presence of a base catalyst. The resulting product is then purified using column chromatography to obtain the final compound.